N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(phenylthio)propanamide

• IUPAC Name: N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C24H27N5OS/c30-24(11-16-31-21-9-5-2-6-10-21)27-22-17-23(26-19-25-22)29-14-12-28(13-15-29)18-20-7-3-1-4-8-20/h1-10,17,19H,11-16,18H2,(H,25,26,27,30)
• InChI Key: PBLWVQUBHPWYCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=NC(=C3)NC(=O)CCSC4=CC=CC=C4
• Molecular Formula: C24H27N5OS
• Molecular Weight: 433.6 g/mol
• CAS No.: 1421584-24-8

Description

N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C24H27N5OS and its molecular weight is 433.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research has demonstrated the synthesis and investigation of hybrid compounds, including those similar in structure to N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(phenylthio)propanamide, showing significant anticonvulsant activity. These compounds were found to exhibit a broad spectrum of activity across preclinical seizure models, including maximal electroshock (MES), subcutaneous pentylenetetrazole (scPTZ) tests, and the six-hertz (6 Hz) model of pharmacoresistant limbic seizures, without impairing motor coordination, indicating a potentially better safety profile than some clinically relevant antiepileptic drugs (Kamiński et al., 2015).

Herbicidal Activity

Another aspect of scientific research on compounds structurally related to this compound is their herbicidal activity. Novel N-{5-[2-(4,6-dimethoxypyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides displayed moderate to good selective herbicidal activity against Brassica campestris L. at specific concentrations. These findings suggest potential agricultural applications, although further research is needed to explore their full herbicidal potential and specificity (Liu & Shi, 2014).

Anticancer and Anti-5-lipoxygenase Agents

Research into novel pyrazolopyrimidines derivatives, similar in molecular structure to this compound, has shown promising results as both anticancer and anti-5-lipoxygenase agents. These compounds have been evaluated for their cytotoxicity against HCT-116 and MCF-7 cancer cell lines, as well as for their 5-lipoxygenase inhibition activities, indicating their potential in cancer therapy and inflammation treatment (Rahmouni et al., 2016).

Phosphodiesterase Inhibition

Compounds with a similar structure have been identified as specific inhibitors of cyclic GMP-specific (type V) phosphodiesterase, exhibiting enzymatic and cellular activity as well as oral antihypertensive activity in vivo. This suggests potential therapeutic applications in treating hypertension and other cardiovascular diseases, highlighting the importance of the benzylpiperazine and pyrimidinyl components in their pharmacological activity (Dumaitre & Dodic, 1996).

Antibacterial Activity

Research has been conducted on the microwave-assisted synthesis of benzyl piperazine with pyrimidine and isoindolinedione derivatives, showing antibacterial activity. This demonstrates the potential of these compounds, including those structurally related to this compound, in contributing to the development of new antibacterial agents, which is crucial in the era of increasing antibiotic resistance (Merugu et al., 2010).